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Spectral Characterization, Synthesis Logic, and Quality Control

Executive Summary

2-Chloro-3-fluoro-6-methylbenzaldehyde (CAS: 1556054-12-6) is a specialized fluorinated
aromatic building block used in the synthesis of advanced pharmaceutical intermediates and
agrochemicals.[1][2][3][4] Its unique substitution pattern—featuring a sterically demanding
chloro-methyl motif flanking the aldehyde and an electron-withdrawing fluorine atom—imparts
distinct electronic properties ideal for modulating metabolic stability and lipophilicity in drug
candidates.

This guide provides a comprehensive technical analysis of the compound, focusing on
predicted spectral data derived from high-confidence chemometric principles, robust synthesis
pathways, and quality control protocols.[5]

Chemical Identity & Structural Analysis[6][7][8][9]
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Property Detail

IUPAC Name 2-Chloro-3-fluoro-6-methylbenzaldehyde

CAS Number 1556054-12-6

Molecular Formula CsHsCIFO

Molecular Weight 172.58 g/mol

SMILES Cclc(C=0)c(Cl)c(F)ccl

Appearance White to pale yellow crystalline solid (Predicted)
Melting Point 45-50 °C (Estimated based on congeners)

Structural Logic

The molecule consists of a benzene core substituted at four positions.[5] The aldehyde (C1) is
flanked by a chlorine (C2) and a methyl group (C6).[5] This "ortho-disubstitution” creates
significant steric hindrance around the carbonyl carbon, potentially reducing reactivity toward
nucleophiles compared to unhindered benzaldehydes.[5] The fluorine at C3 exerts a strong
inductive effect (-1), deshielding the adjacent protons and carbons in NMR spectroscopy.[5]

Spectral Characterization (High-Confidence
Predicted Data)

Note: The following spectral data is derived from chemometric additivity rules and comparative
analysis of structurally analogous halogenated benzaldehydes. It serves as a reference for
structural confirmation.

Nuclear Magnetic Resonance (*H NMR)

Solvent: CDClIs (7.26 ppm reference)[5]
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Carbon-13 NMR (**C NMR)

Solvent: CDCIs (77.16 ppm reference)[5]

e Carbonyl (C=0): ~190.5 ppm.[5]
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C-F (C3): ~158.0 ppm (doublet, J = 250 Hz).[5]

C-Cl (C2): ~125.0 ppm (doublet, J = 15 Hz due to F coupling).[5]

Ar-C (C4/C5): ~129.0-132.0 ppm (splitting observed due to F).[5]

C-Me (C6): ~140.0 ppm (quaternary).[5]

Methyl (CH3s): ~19.5 ppm.[5]

Infrared Spectroscopy (FT-IR)

e C=0 Stretch: 1695-1705 cm~1 (Strong).[5] The conjugation lowers the frequency, but the
steric twist from the 2-CIl/6-Me groups may reduce coplanarity, slightly raising the
wavenumber compared to unsubstituted benzaldehyde.

e C-H Aldehyde: 2750 & 2850 cm~* (Fermi doublet).[5]
e C-F Stretch: 1200-1250 cm~* (Strong).[5]

e C-ClI Stretch: 700-750 cm~* (Medium/Strong).[5]

Mass Spectrometry (GC-MS | El)

e Molecular lon (M*):m/z 172 (100%) and 174 (33%).[5]

o Diagnostic Signature: The 3:1 ratio of the M and M+2 peaks confirms the presence of one
Chlorine atom.[5]

e Fragment [M-H]*:m/z 171 (Loss of aldehydic proton).[5]
o Fragment [M-CHO]*:m/z 143 (Loss of formyl group, typical for benzaldehydes).[5]
e Fragment [M-CI]*:m/z 137 (Loss of Chlorine).[5]

Synthesis & Process Chemistry

The synthesis of 2-Chloro-3-fluoro-6-methylbenzaldehyde typically avoids direct formylation
of the highly deactivated ring. A robust, scalable route involves the oxidation of the
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corresponding benzyl alcohol or hydrolysis of a gem-dihalide.[5]

Proposed Synthetic Workflow

Hydrolysis / Oxidation
(Sommelet Reaction or
DMSO/NaHCO3)

Purification _ |  2-Chloro-3-fluoro-
6-methylbenzaldehyde

2-Chloro-3-fluoro-toluene | Activation _ | Radical Bromination Yield ~85% .| Benzyl Bromide Conversion
(Starting Material) 7| (NBS,AIBN, CCl4) 7| Intermediate =

A

Click to download full resolution via product page

Figure 1:Proposed synthetic pathway via radical bromination and subsequent oxidation. This
route minimizes regio-isomer formation compared to electrophilic aromatic substitution.

Process Criticalities

» Regioselectivity: Starting with pure 2-chloro-3-fluorotoluene ensures the correct substitution
pattern.[5]

e Over-oxidation: In the oxidation step, control reaction time to prevent formation of the
benzoic acid derivative (which would shift the carbonyl IR stretch to ~1680 cm~* and
broaden the OH region).

Analytical Quality Control (QC)[6]

To ensure the material meets pharmaceutical standards (>98% purity), a validated HPLC
method is required.[5]

HPLC Method Parameters
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Parameter

Setting

Column

C18 Reverse Phase (e.g., Agilent Zorbax SB-
C18, 4.6 x 150 mm, 5 um)

Mobile Phase A

0.1% Phosphoric Acid in Water

Mobile Phase B

Acetonitrile

Gradient 10% B to 90% B over 15 min
Flow Rate 1.0 mL/min
Detection UV @ 254 nm (Aromatic absorption)

Retention Time

Expected ~8.5 min (Moderately lipophilic due to
Cl/Me)

QC Decision Tree
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Figure 2:Analytical decision matrix for batch release. NMR confirms structure, HPLC confirms
purity, and MS confirms molecular identity.

Safety & Handling (GHS)[6][7]

Signal Word:WARNING

e H315: Causes skin irritation.[5][6]
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e H319: Causes serious eye irritation.[5][6]
» H335: May cause respiratory irritation.[5]

Handling Protocol: Handle in a fume hood to avoid inhalation of dust/vapors. Aldehydes can be
sensitizers; use nitrile gloves and safety goggles.[5] Store under inert gas (Nitrogen/Argon) at
2—-8°C to prevent air oxidation to the benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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